Cas no 16669-89-9 (Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)-)
16669-89-9 structure
Product Name:Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)-
CAS No:16669-89-9
MF:C13H11N3O6S
MW:337.307941675186
CID:1346821
PubChem ID:13292151
Update Time:2025-04-20
Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)-
- 4-methyl-3-nitro-N-(4-nitrophenyl)benzenesulfonamide
- 4-Methyl-3-nitro-N-(4-nitrophenyl)benzene-1-sulfonamide
- CHEMBL2285846
- DTXSID50535099
- 16669-89-9
-
- Inchi: 1S/C13H11N3O6S/c1-9-2-7-12(8-13(9)16(19)20)23(21,22)14-10-3-5-11(6-4-10)15(17)18/h2-8,14H,1H3
- InChI Key: POOOQGOAMUWLJX-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=C(C=1)[N+](=O)[O-])(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 337.03685625g/mol
- Monoisotopic Mass: 337.03685625g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 146Ų
Benzenesulfonamide, 4-methyl-3-nitro-N-(4-nitrophenyl)- Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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